Cas no 1805980-40-8 (Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate
• CAS No: 1805980-40-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881713
• Update Time: 2025-07-19

Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-7(14)2-4-5(10)3-6(8(11)12)13-9(4)15/h3,8H,2H2,1H3,(H,13,15)
• InChI Key： LKBQZDQZTBVCIO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)NC(C=1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate

Recent Advances in the Study of Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate (CAS: 1805980-40-8)

Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate (CAS: 1805980-40-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic fluorination to achieve efficient production. The compound's structural characterization has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its identity and purity for further biological evaluation.

In terms of biological activity, Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate has shown promising results as a precursor for the development of fungicides and herbicides. Its fluorinated pyridine core is believed to enhance binding affinity to target enzymes in pathogens, leading to improved efficacy. Recent in vitro studies have demonstrated its inhibitory effects on key enzymes involved in fungal cell wall synthesis, suggesting its potential as a lead compound for agrochemical applications.

Beyond agrochemicals, this compound has also been investigated for its potential in medicinal chemistry. Preliminary studies indicate that derivatives of Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate exhibit moderate activity against certain cancer cell lines, possibly due to their ability to interfere with cellular signaling pathways. However, further optimization and in vivo studies are required to fully explore its therapeutic potential.

In conclusion, Methyl 6-(difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetate (CAS: 1805980-40-8) represents a versatile building block in chemical biology, with applications spanning agrochemicals and pharmaceuticals. Recent advancements in its synthesis and biological evaluation highlight its potential as a valuable tool for drug discovery and development. Future research should focus on expanding its utility through structural modifications and comprehensive biological testing.